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Compound of Interest

Compound Name: Ceftiofur Thiolactone

Cat. No.: B15126552 Get Quote

Introduction

Ceftiofur is a third-generation cephalosporin antibiotic widely used in veterinary medicine to

treat bacterial infections in cattle, swine, and poultry. Due to its extensive use, there is a

regulatory requirement to monitor its residues in food products of animal origin, such as milk,

meat, and kidney, to ensure consumer safety and prevent the development of antimicrobial

resistance. Ceftiofur is rapidly metabolized in animals to its primary active metabolite,

desfuroylceftiofur (DFC). DFC contains the intact β-lactam ring and is further conjugated with

endogenous molecules to form various metabolites, including desfuroylceftiofur cysteine

disulfide (DCCD). Regulatory methods often target the total ceftiofur-related residues by

converting them to a single, stable derivative for analysis. This application note provides an

overview of the analytical methods for monitoring ceftiofur residues, with a focus on Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Enzyme-Linked

Immunosorbent Assay (ELISA).

Logical Relationship: Ceftiofur Metabolism and
Residue Analysis
The analytical strategy for monitoring ceftiofur residues is based on its metabolic pathway. The

parent drug, ceftiofur, is unstable and quickly converts to desfuroylceftiofur (DFC). DFC can

then bind to proteins or form disulfide bonds with small molecules like cysteine, forming

desfuroylceftiofur cysteine disulfide (DCCD), which is a stable and suitable marker residue for
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monitoring. Analytical methods often involve a derivatization step to convert all ceftiofur and its

metabolites to a single, quantifiable molecule, desfuroylceftiofur acetamide (DCA).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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